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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-fluoro-4-methylphenyl)methanol, a substituted benzyl alcohol, is a valuable building block in
medicinal chemistry and materials science. The presence of both a fluorine atom and a methyl
group on the phenyl ring imparts unique electronic and steric properties, influencing its
reactivity and the biological activity of molecules derived from it. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, and potential applications, with a
focus on its relevance to drug discovery and development.

IUPAC Name

The unequivocally established International Union of Pure and Applied Chemistry (IUPAC)
name for the compound is (3-fluoro-4-methylphenyl)methanol.

Physicochemical Properties

While specific experimental data for (3-fluoro-4-methylphenyl)methanol is not widely published,
the properties of structurally similar compounds allow for informed estimations. The introduction
of a fluorine atom generally increases lipophilicity and can influence the acidity of the benzylic
proton.

Table 1: Calculated and Comparative Physicochemical Properties
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Value Data Source/Comparison
Property . .
(Estimated/Comparative) Compound
Molecular Formula CsHoFO
Molecular Weight 140.16 g/mol
- ) Predicted for (3,5-Difluoro-4-
Boiling Point ~202.5+£35.0°C
methylphenyl)methanol[1]
) Predicted for (3,5-Difluoro-4-
Density ~1.236 £ 0.06 g/cm3
methylphenyl)methanol[1]
Estimated based on similar
XLogP3 ~1.7

structures

Synthesis and Experimental Protocols

The synthesis of (3-fluoro-4-methylphenyl)methanol can be achieved through the reduction of
the corresponding aldehyde or carboxylic acid. A general and reliable method involves the
reduction of 3-fluoro-4-methylbenzaldehyde.

Experimental Protocol: Reduction of 3-fluoro-4-
methylbenzaldehyde

This protocol is based on standard procedures for the reduction of benzaldehydes to benzyl
alcohols.

Materials:

3-fluoro-4-methylbenzaldehyde

Sodium borohydride (NaBHa4)

Methanol (or Ethanol)

Diethyl ether

Saturated aqueous ammonium chloride (NH4Cl) solution
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Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve 3-fluoro-4-methylbenzaldehyde in methanol in a round-bottom flask
equipped with a magnetic stirrer. Cool the solution in an ice bath.

Reduction: Slowly add sodium borohydride to the cooled solution in portions. The reaction is
exothermic. Maintain the temperature below 10 °C during the addition.

Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the
progress of the reaction by thin-layer chromatography (TLC).

Quenching: After the reaction is complete, carefully quench the reaction by the slow addition
of a saturated aqueous solution of ammonium chloride.

Extraction: Remove the methanol under reduced pressure using a rotary evaporator. Extract
the aqueous residue with diethyl ether (3 x 50 mL).

Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic
layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced
pressure to yield the crude (3-fluoro-4-methylphenyl)methanol.

Purification: The crude product can be purified by column chromatography on silica gel using
a mixture of hexane and ethyl acetate as the eluent.

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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